Cas no 50874-54-9 (Pentalene, 1,2,3,4-tetrahydro-)

• Product Name: Pentalene, 1,2,3,4-tetrahydro-
• CAS No: 50874-54-9
• MF: C₈H₁₀
• MW: 106.165002346039
• CID: 363875
• PubChem ID: 13244863
• Update Time: 2025-04-19

Pentalene, 1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pentalene, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydropentalene
• DTXSID50531551
• 50874-54-9

• Inchi： 1S/C8H10/c1-3-7-5-2-6-8(7)4-1/h1,3H,2,4-6H2
• InChI Key： KSLKQSAUXPMGBT-UHFFFAOYSA-N
• SMILES： C12CC=CC=1CCC2

Computed Properties

• Exact Mass: 106.0783
• Monoisotopic Mass: 106.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons